Cas no 1261793-36-5 (3-(2,3-Difluorophenyl)-6-hydroxypyridine-2-methanol)

• Product Name: 3-(2,3-Difluorophenyl)-6-hydroxypyridine-2-methanol
• CAS No: 1261793-36-5
• MF: C₁₂H₉F₂NO₂
• MW: 237.202170133591
• CID: 4914829
• Update Time: 2025-10-23

3-(2,3-Difluorophenyl)-6-hydroxypyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-Difluorophenyl)-6-hydroxypyridine-2-methanol

• Inchi： 1S/C12H9F2NO2/c13-9-3-1-2-8(12(9)14)7-4-5-11(17)15-10(7)6-16/h1-5,16H,6H2,(H,15,17)
• InChI Key： ZGCANSOGDFCEQZ-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=CC(NC=1CO)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 379
• XLogP3: 0.7
• Topological Polar Surface Area: 49.3

Additional information on 3-(2,3-Difluorophenyl)-6-hydroxypyridine-2-methanol

Comprehensive Overview of 3-(2,3-Difluorophenyl)-6-hydroxypyridine-2-methanol (CAS No. 1261793-36-5): Properties, Applications, and Research Insights

The compound 3-(2,3-Difluorophenyl)-6-hydroxypyridine-2-methanol (CAS No. 1261793-36-5) is a fluorinated pyridine derivative gaining attention in pharmaceutical and materials science research. Its unique structural features, including the difluorophenyl moiety and hydroxypyridine core, make it a versatile intermediate for designing bioactive molecules. Researchers are particularly interested in its potential as a building block for small-molecule drug discovery, owing to its balanced lipophilicity and hydrogen-bonding capacity.

Recent studies highlight the growing demand for fluorinated heterocycles like 3-(2,3-Difluorophenyl)-6-hydroxypyridine-2-methanol in medicinal chemistry. Fluorination often enhances metabolic stability and membrane permeability, addressing key challenges in CNS drug development and kinase inhibitor design. The compound’s hydroxymethyl group further allows for structural diversification, making it valuable for structure-activity relationship (SAR) studies.

In material science, this compound’s aromatic fluorination contributes to applications in organic electronics and liquid crystal formulations. Its ability to modulate electronic properties aligns with trends in OLED materials and photovoltaic research. Analytical techniques such as HPLC purity analysis and NMR spectroscopy confirm its high stability under standard conditions, supporting its utility in industrial R&D.

Synthetic routes to CAS 1261793-36-5 often involve Pd-catalyzed cross-coupling or multistep heterocyclic synthesis, with yields optimized for scale-up. Environmental considerations drive innovations in green chemistry approaches, including solvent-free reactions. Regulatory-compliant suppliers provide this compound with GMP-grade documentation, meeting the needs of preclinical research and API manufacturing.

Emerging trends link difluorophenyl derivatives to breakthroughs in targeted protein degradation (PROTACs) and fluorescent probes. The 6-hydroxypyridine unit in this compound may enable metal chelation, expanding its role in catalytic applications. Patent analyses reveal its inclusion in IP-protected formulations for inflammatory and neurodegenerative diseases.

For researchers sourcing 3-(2,3-Difluorophenyl)-6-hydroxypyridine-2-methanol, key considerations include batch-to-batch consistency and isotopic labeling options for tracer studies. Computational modeling predicts favorable ADME properties, while its logP value (experimentally determined as 1.8±0.2) suggests optimal blood-brain barrier penetration potential.

The compound’s thermal stability (decomposition >200°C) supports its use in high-temperature processes. Recent publications describe its derivatization into prodrug candidates, leveraging the hydroxymethyl group for esterification. These developments position CAS 1261793-36-5 as a promising scaffold for next-generation therapeutics.